![molecular formula C17H18ClN3O3 B1387260 1-[1-(3-Chloro-4-methylphenyl)-6-oxo-1,6-dihydropyridazin-3-yl]piperidine-4-carboxylic acid CAS No. 1172024-16-6](/img/structure/B1387260.png)
1-[1-(3-Chloro-4-methylphenyl)-6-oxo-1,6-dihydropyridazin-3-yl]piperidine-4-carboxylic acid
Overview
Description
This compound is a heterocyclic compound . It consists of a piperidine ring with a carboxylic acid moiety . The compound has a molecular weight of 266.68 .
Synthesis Analysis
The synthesis of such compounds often involves the use of heterocyclic scaffolds . The great interest in this saturated scaffold is enhanced by the possibility to efficiently explore the pharmacophore space due to sp3-hybridization .Molecular Structure Analysis
The compound has a complex structure with several functional groups. The InChI code for the compound is 1S/C12H11ClN2O3/c1-7-2-3-8 (6-9 (7)13)15-11 (16)5-4-10 (14-15)12 (17)18/h2-3,6H,4-5H2,1H3, (H,17,18) .Scientific Research Applications
Drug Discovery and Development
The pyrrolidine ring, a core component of this compound, is widely used in medicinal chemistry to create biologically active compounds. Its saturated nature allows for a significant exploration of pharmacophore space due to sp3 hybridization, contributing to the stereochemistry of the molecule and enhancing three-dimensional coverage . This compound could be investigated for its potential as a lead structure in the development of new therapeutic agents.
Enantioselective Synthesis
The stereogenicity of the carbons in the pyrrolidine ring can lead to different biological profiles of drug candidates due to varying binding modes to enantioselective proteins . Research into the enantioselective synthesis using this compound could provide valuable insights into the design of new drugs with improved efficacy and reduced side effects.
Neurotransmitter Inhibition
Compounds related to piperidine-4-carboxylic acid derivatives have been identified as inhibitors of GABA (γ-aminobutyric acid) uptake . This suggests potential applications in neurological research, particularly in the study of diseases and disorders related to GABAergic dysfunction.
Molecular Stability Studies
The compound’s structure could be utilized in the stabilization of poly(A) sequences in eukaryotic messenger RNA (mRNA), which is crucial for nuclear export, RNA stability, and translational efficiency . This application is particularly relevant in the field of genetic engineering and biotechnology.
properties
IUPAC Name |
1-[1-(3-chloro-4-methylphenyl)-6-oxopyridazin-3-yl]piperidine-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18ClN3O3/c1-11-2-3-13(10-14(11)18)21-16(22)5-4-15(19-21)20-8-6-12(7-9-20)17(23)24/h2-5,10,12H,6-9H2,1H3,(H,23,24) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LJWBVWDOWGVLPB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N2C(=O)C=CC(=N2)N3CCC(CC3)C(=O)O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18ClN3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[1-(3-Chloro-4-methylphenyl)-6-oxo-1,6-dihydropyridazin-3-yl]piperidine-4-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-Methoxy-3,4-dihydrospiro[chromene-2,1'-cycloheptan]-4-ol](/img/structure/B1387180.png)
